Cas no 1805028-88-9 (4-Amino-2-(difluoromethyl)-6-iodopyridine)

4-Amino-2-(difluoromethyl)-6-iodopyridine is a halogenated pyridine derivative with a difluoromethyl substituent at the 2-position and an amino group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both iodine and difluoromethyl groups enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. The amino group provides a handle for additional derivatization, making it valuable for constructing complex heterocyclic frameworks. Its structural features contribute to its utility in medicinal chemistry, where fluorinated and iodinated motifs are often sought for their bioactivity and metabolic stability. Suitable for controlled reactions under inert conditions.

4-Amino-2-(difluoromethyl)-6-iodopyridine structure

1805028-88-9 structure

Product Name:4-Amino-2-(difluoromethyl)-6-iodopyridine

CAS No:1805028-88-9

MF:C₆H₅F₂IN₂

MW:270.018580198288

CID:4846597

Update Time:2025-05-24

4-Amino-2-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-(difluoromethyl)-6-iodopyridine
- Inchi： 1S/C6H5F2IN2/c7-6(8)4-1-3(10)2-5(9)11-4/h1-2,6H,(H2,10,11)
- InChI Key： XJSLUEBJXWXKKQ-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(C(F)F)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
XLogP3: 1.5
Topological Polar Surface Area: 38.9

4-Amino-2-(difluoromethyl)-6-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029077949-250mg	4-Amino-2-(difluoromethyl)-6-iodopyridine	1805028-88-9	97%	250mg	$470.40	2022-04-01
Alichem	A029077949-500mg	4-Amino-2-(difluoromethyl)-6-iodopyridine	1805028-88-9	97%	500mg	$815.00	2022-04-01
Alichem	A029077949-1g	4-Amino-2-(difluoromethyl)-6-iodopyridine	1805028-88-9	97%	1g	$1,519.80	2022-04-01

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Additional information on 4-Amino-2-(difluoromethyl)-6-iodopyridine

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805028-88-9): Properties, Applications, and Research Insights

4-Amino-2-(difluoromethyl)-6-iodopyridine (CAS No. 1805028-88-9) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This iodopyridine derivative incorporates a difluoromethyl group and an amino functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₆H₅F₂IN₂, highlights its potential as a building block for drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

Recent studies emphasize the growing demand for fluorinated pyridine compounds like 4-Amino-2-(difluoromethyl)-6-iodopyridine in medicinal chemistry. Fluorine atoms enhance metabolic stability and bioavailability, addressing key challenges in drug development. Researchers frequently search for "synthesis of difluoromethyl pyridines" or "iodopyridine applications in drug design," reflecting industry interest. This compound’s iodo-substitution also facilitates cross-coupling reactions, enabling the construction of complex architectures via Suzuki-Miyaura or Buchwald-Hartwig protocols.

In agrochemicals, 4-Amino-2-(difluoromethyl)-6-iodopyridine serves as a precursor for herbicides and fungicides. The difluoromethyl group mimics carbonyl bioisosteres, improving target binding affinity. Queries like "fluorinated pyridine pesticides" or "iodo-substituted heterocycles in crop protection" align with sustainable farming trends. Regulatory shifts toward eco-friendly pesticides further drive its exploration, as halogenated compounds often exhibit lower environmental persistence.

Analytical characterization of CAS No. 1805028-88-9 typically involves NMR (¹H, ¹³C, ¹⁹F), LC-MS, and X-ray crystallography. Its crystalline structure and solubility profiles are critical for formulation scientists, as evidenced by searches for "pyridine derivative solubility" and "solid-state properties of iodopyridines." Computational studies also leverage this compound to model non-covalent interactions in fluorine-containing systems.

Future directions include optimizing scalable synthesis routes—addressing common queries like "cost-effective preparation of 4-Amino-2-(difluoromethyl)-6-iodopyridine." Green chemistry principles, such as catalytic iodination or flow reactor techniques, are under investigation. With its dual utility in life sciences and materials, this compound exemplifies the convergence of medicinal chemistry and industrial applications, positioning it as a focal point for interdisciplinary innovation.